1-(pyridin-3-yl)piperidin-4-amine dihydrochloride
Overview
Description
1-(Pyridin-3-yl)piperidin-4-amine dihydrochloride is a chemical compound that features a piperidine ring substituted with a pyridine moiety
Preparation Methods
The synthesis of 1-(pyridin-3-yl)piperidin-4-amine dihydrochloride typically involves the following steps:
Formation of Piperidine Ring: The piperidine ring can be synthesized through various methods, including hydrogenation of pyridine derivatives using catalysts such as cobalt, ruthenium, or nickel.
Substitution Reactions:
Industrial Production: Industrial production methods often involve optimizing reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
1-(Pyridin-3-yl)piperidin-4-amine dihydrochloride undergoes various chemical reactions, including:
Scientific Research Applications
1-(Pyridin-3-yl)piperidin-4-amine dihydrochloride has a wide range of applications in scientific research:
Medicinal Chemistry: It is used as a building block in the synthesis of various pharmaceutical compounds, particularly those targeting neurological and psychiatric disorders.
Biological Research: The compound is employed in studies investigating the mechanisms of neurotransmission and receptor binding.
Industrial Applications: It serves as an intermediate in the production of agrochemicals and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1-(pyridin-3-yl)piperidin-4-amine dihydrochloride involves its interaction with specific molecular targets:
Comparison with Similar Compounds
1-(Pyridin-3-yl)piperidin-4-amine dihydrochloride can be compared with other similar compounds:
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyridin-3-yl)piperidin-4-amine dihydrochloride involves the reaction of pyridine-3-carboxaldehyde with piperidine in the presence of reducing agent, followed by the reaction of the resulting intermediate with ammonium chloride and hydrogen gas. The final product is obtained by treatment with hydrochloric acid.", "Starting Materials": [ "Pyridine-3-carboxaldehyde", "Piperidine", "Reducing agent", "Ammonium chloride", "Hydrogen gas", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyridine-3-carboxaldehyde is reacted with piperidine in the presence of reducing agent to form the intermediate 1-(pyridin-3-yl)piperidine-4-carboxaldehyde.", "Step 2: The intermediate is then reacted with ammonium chloride and hydrogen gas to form 1-(pyridin-3-yl)piperidine-4-carboxamide.", "Step 3: The final product, 1-(pyridin-3-yl)piperidin-4-amine dihydrochloride, is obtained by treatment with hydrochloric acid." ] } | |
CAS No. |
2680537-25-9 |
Molecular Formula |
C10H17Cl2N3 |
Molecular Weight |
250.2 |
Purity |
95 |
Origin of Product |
United States |
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